ethyl 1-(6-methoxy-3-pyridyl)-5-(2-pyridyl)-1H-pyrazole-3-carboxylate

• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol
• IUPAC Name: ethyl 1-(6-methoxypyridin-3-yl)-5-pyridin-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C17H16N4O3/c1-3-24-17(22)14-10-15(13-6-4-5-9-18-13)21(20-14)12-7-8-16(23-2)19-11-12/h4-11H,3H2,1-2H3
• InChI Key: DWEDUZCYRRYTFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)C2=CC=CC=N2)C3=CN=C(C=C3)OC

Description

Ethyl 1-(6-methoxy-3-pyridyl)-5-(2-pyridyl)-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above-obtained 5-hydroxy-1-(6-methoxy-3-pyridyl)-5-(2-pyridyl)-4,5-dihydropyrazole-3-carboxylic acid ethyl ester (0.546 g) was dissolved in ethanol (11 mL). Acetic acid (0.456 mL) was added to the resultant mixture, followed by stirring at 105° C. for 4 hours. The mixture was cooled in air. Subsequently, the reaction mixture was partitioned by use of saturated aqueous solution of sodium hydrogencarbonate, water, and ethyl acetate. The organic layer was dried over sodium sulfate anhydrate, followed by filtration. The solvent was evaporated under reduced pressure. The residue was purified through silica gel column chromatography (hexane-ethyl acetate), to thereby give the title compound as a solid substance (0.516 g, 100%).